Cas no 41422-87-1 (2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-)

2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)- structure
41422-87-1 structure
Product Name:2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-
CAS No:41422-87-1
MF:C10H15NO3SSi
MW:257.381502389908
CID:2668213
PubChem ID:218956
Update Time:2025-04-21

2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Thienyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
    • 5-thiophen-2-yl-4,6,11-trioxa-1-aza-5-silabicyclo[3.3.3]undecane
    • 5-18-12-00580 (Beilstein Handbook Reference)
    • 41422-87-1
    • 1-(2-Thienyl)-2,8,9-trioxa-5-aza-1-silabicyclo(3.3.3)undecane
    • 1-(2-Thienyl)silatrane
    • 1-(thiophen-2-yl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
    • DTXSID70961674
    • 2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-
    • BRN 1685981
    • Inchi: 1S/C10H15NO3SSi/c1-2-10(15-9-1)16-12-6-3-11(4-7-13-16)5-8-14-16/h1-2,9H,3-8H2
    • InChI Key: GEBJEDOKPRVAJU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1[Si]12OCCN(CCO1)CCO2

Computed Properties

  • Exact Mass: 257.054
  • Monoisotopic Mass: 257.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 287.1°C at 760 mmHg
  • Flash Point: 127.4°C
  • Refractive Index: 1.571
  • PSA: 59.17000
  • LogP: 0.21090
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